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For Researchers, Scientists, and Drug Development Professionals: An In-depth Guide to the

Performance of Sodium Chromate Against Key Alternatives in Corrosion Inhibition, Wood

Preservation, and Pigment Formulation.

Sodium chromate, a yellow crystalline solid, has long been a staple in various industrial

processes due to its strong oxidizing properties.[1] However, growing environmental and health

concerns associated with hexavalent chromium have necessitated a thorough evaluation of its

performance relative to safer alternatives. This guide provides a comprehensive comparison of

sodium chromate's efficacy in its primary applications, supported by quantitative data and

detailed experimental methodologies.

Corrosion Inhibition: A Battle of Protective Layers
Sodium chromate is widely used as a corrosion inhibitor, particularly in cooling water systems

and for the passivation of metals like steel and aluminum.[2][3] Its primary function is to form a

passive, protective layer on the metal surface, significantly reducing the rate of corrosion.[3]

Key alternatives in this application include molybdates, phosphates, and various organic

inhibitors.

Comparative Performance Data
The following table summarizes the corrosion inhibition efficiency of sodium chromate
compared to sodium molybdate and zinc phosphate on mild steel.
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Inhibitor
System

Concentrati
on

Test
Environmen
t

Corrosion
Rate (mpy)

Inhibition
Efficiency
(%)

Reference

Blank (No

Inhibitor)
-

Simulated

Concrete

Pore Solution

with 0.5 M

NaCl

1.25 - [4]

Sodium

Chromate
0.05 M

Simulated

Concrete

Pore Solution

with 0.5 M

NaCl

0.08 93.6 [4]

Sodium

Molybdate
0.05 M

Simulated

Concrete

Pore Solution

with 0.5 M

NaCl

0.12 90.4 [4]

Blank (No

Inhibitor)
-

3.5% NaCl

solution
0.85 - [5]

Zinc

Phosphate

Saturated

Solution

3.5% NaCl

solution
0.15 82.4 [5]

Zinc

Chromate

Saturated

Solution

3.5% NaCl

solution
0.03 96.5 [5]

mpy: mils per year

Studies indicate that while both sodium chromate and sodium molybdate are effective anodic

inhibitors, chromates generally exhibit superior performance.[4][6] However, molybdates are

considered a viable, less toxic alternative.[7] Zinc phosphate, another common alternative,

provides moderate corrosion resistance but is generally outperformed by chromate-based

inhibitors.[8][9]
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Experimental Protocol: Laboratory Immersion Corrosion
Testing (Based on ASTM G31)
This practice describes a standard procedure for laboratory immersion corrosion testing to

determine the mass loss of a metal specimen.[10][11][12][13][14]

1. Specimen Preparation:

Metal coupons (e.g., mild steel) of a standard size are cleaned with a solvent to remove any

grease or oil.

The dimensions and initial weight of each coupon are accurately measured and recorded.

2. Test Procedure:

The prepared coupons are fully immersed in the test solution (e.g., saline water with and

without the inhibitor at a specified concentration).

The test is conducted for a predetermined duration (e.g., 24 to 720 hours) at a constant

temperature.

3. Post-Test Evaluation:

After the exposure period, the coupons are removed and cleaned according to standard

procedures to remove corrosion products without removing the base metal.

The final weight of the dried coupons is measured.

The mass loss is calculated, and the corrosion rate is determined in mils per year (mpy).

Inhibition efficiency is calculated using the formula: IE% = [(CR_blank - CR_inhibitor) /

CR_blank] * 100, where CR is the corrosion rate.

Mechanism of Action: Passivation by Sodium Chromate
The corrosion inhibition by chromate is achieved through a process called passivation. When a

steel surface is exposed to a solution containing sodium chromate, a thin, adherent, and
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protective layer of chromium and iron oxides is formed. This passive film acts as a barrier,

preventing the underlying metal from coming into contact with the corrosive environment.

Chromate Ions
(CrO₄²⁻)
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(Fe₂O₃ • Cr₂O₃)
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(Cr⁶⁺ → Cr³⁺)

Water
(H₂O)
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Figure 1: Passivation of steel by chromate ions.

Wood Preservation: Guarding Against Decay and
Pests
Sodium chromate is a component of some wood preservatives, notably in combination with

copper and arsenic to form Chromated Copper Arsenate (CCA).[15] The chromium component

helps to fix the copper and arsenic in the wood, preventing them from leaching out and thereby

providing long-term protection against fungi and insects.[16] Modern alternatives to CCA

include Alkaline Copper Quat (ACQ) and copper azole formulations.

Comparative Performance Data
The following table presents data on the leaching of preservative components from treated

wood. Lower leaching rates indicate better fixation and longer-term efficacy.
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Preservativ
e

Wood Type
Exposure
Condition

Component
Leaching
(% of initial
retention)

Reference

CCA-C
Southern

Pine

Above-

ground, 12

months

Copper Oxide

(CuO)
8% [17]

CCA-C
Southern

Pine

Above-

ground, 12

months

Chromium

Trioxide

(CrO₃)

14% [17]

ACQ-B
Southern

Pine

Above-

ground, 12

months

Copper Oxide

(CuO)
14% [17]

CCA-C
Southern

Pine

Decking, 20

months

rainfall

Copper (Cu) 5% [17]

ACQ-B
Southern

Pine

Decking, 20

months

rainfall

Copper (Cu) 8-10% [17]

The data indicates that CCA-treated wood generally exhibits lower leaching rates for copper

compared to ACQ-treated wood, suggesting a more stable fixation of the preservative

components.[17]

Experimental Protocol: Laboratory Soil-Block Culture
Test (Based on AWPA E10)
This standard method is used to determine the relative effectiveness of wood preservatives in

preventing decay by wood-destroying fungi under controlled laboratory conditions.[18][19][20]

[21][22]

1. Specimen and Culture Preparation:

Small, uniform blocks of a susceptible wood species (e.g., Southern Pine) are prepared and

treated with varying concentrations of the wood preservative.
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Cultures of specific wood-decay fungi (e.g., Gloeophyllum trabeum for brown rot) are grown

on a soil-wood substrate in test bottles.

2. Test Procedure:

The treated wood blocks are placed in the test bottles with the actively growing fungal

cultures.

The bottles are incubated under optimal conditions for fungal growth (temperature and

humidity) for a specified period (typically 12 weeks).

3. Post-Test Evaluation:

After incubation, the wood blocks are removed, cleaned of fungal mycelium, and oven-dried.

The final weight of the blocks is measured, and the percentage of weight loss due to decay

is calculated.

The preservative's effectiveness is determined by the minimum concentration that prevents

significant weight loss.

Pigment Production: The Science of Color and
Durability
Sodium chromate is a precursor in the manufacturing of various inorganic pigments, such as

chrome yellow (lead chromate) and chrome green (a mixture of chrome yellow and Prussian

blue).[23] These pigments have been valued for their opacity, tinting strength, and durability.

However, due to the toxicity of lead and chromium, their use has been increasingly replaced by

organic pigments.

Comparative Performance Data
The lightfastness of a pigment, its resistance to fading upon exposure to light, is a critical

performance indicator. It is often rated on the Blue Wool Scale, where a higher number

indicates better lightfastness.[24][25][26][27][28]
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Pigment Type Pigment Name Chemical Class
Blue Wool Scale
Rating

Chromate-based
Chrome Yellow

(PY34)
Lead Chromate 6-7

Organic Hansa Yellow (PY3) Monoazo 4-5

Organic Arylide Yellow (PY73) Monoazo 6-7

Organic
Benzimidazolone

Yellow (PY175)
Benzimidazolone 8

While some chrome yellows can have good lightfastness, many organic alternatives now offer

comparable or even superior performance.[28] For instance, Benzimidazolone yellows are

known for their excellent lightfastness.[28]

Experimental Protocol: Evaluating the Degree of
Chalking (Based on ASTM D4214)
Chalking is the formation of a loose powder on the surface of a paint film, which can affect its

appearance and protective properties. This standard provides methods to evaluate the degree

of chalking.[1][2][3][29][30]

1. Test Procedure (Method A - Cloth Method):

A piece of black cloth is wrapped around the fingertip.

The cloth is rubbed with moderate pressure over the painted surface for a specified number

of strokes.

2. Evaluation:

The amount of chalk transferred to the cloth is visually compared to a series of photographic

reference standards.

The chalking is rated on a scale from 10 (no chalking) to 1 (severe chalking).
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Conclusion
Sodium chromate has historically been a high-performing and versatile chemical in several

industrial applications. In corrosion inhibition, it remains one of the most effective options,

though less toxic alternatives like molybdates are gaining traction. In wood preservation, the

chromium in CCA formulations provides excellent fixation of biocides, leading to low leaching

rates. However, the environmental impact of both chromium and arsenic has led to the

widespread adoption of copper-based alternatives like ACQ. In the pigment industry, while

chromate-based pigments offer good durability, they are increasingly being replaced by high-

performance organic pigments that provide excellent lightfastness without the associated

health risks. The choice between sodium chromate and its alternatives ultimately requires a

careful balancing of performance requirements, cost, and, most importantly, environmental and

health considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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